![molecular formula C32H34ClN7O3 B602246 Domperidone impurity E CAS No. 1346602-50-3](/img/structure/B602246.png)
Domperidone impurity E
Overview
Description
Domperidone impurity E, also known as 3’-[3-(2,3-Dihydro-2-oxo-1H-benzimidazol-1-yl)propyl] Domperidone, is a derivative of Domperidone . It has a molecular formula of C32H34ClN7O3 and a molecular weight of 600.1 .
Synthesis Analysis
Domperidone can be synthesized from the coupling reaction of two benzimidazolone derivatives . The synthesis involves the cyclization of o-phenylenediamine with carbonyl reagents followed by coupling with 1,3-dihalopropane, and the coupling reaction of o-halo or o-amino substituted nitrobenzene with 1,3-disubstituted propane followed by reduction and cyclization .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple benzimidazolone rings and a piperidine ring . The exact structure would require more detailed analysis using techniques such as X-ray crystallography.
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound are complex and involve multiple steps . These include cyclization reactions, coupling reactions, and reduction reactions .
Scientific Research Applications
Corrosion Control
- Domperidone has been investigated for its role in inhibiting copper corrosion in saline solutions. It was found to be an effective anodic inhibitor, achieving up to 94.2% efficiency. This potential application is based on the molecule's ability to adsorb on copper surfaces, with studies confirming its inhibitory action through techniques like SEM and AFM (Wang et al., 2014).
Substance Analysis in Pharmaceuticals
- Research has been conducted on determining the related substances of Domperidone in raw materials and tablets. This involves methods like using specific columns and mobile phases to identify impurities in various batches of Domperidone tablets (Y. Bo, 2013).
Electrochemical Analysis
- Studies have developed sensitive methods for determining Domperidone in biological fluids using modified sensors, highlighting its potential for clinical diagnosis. These methods focus on the electrochemical properties of Domperidone, offering insights into its analytical applications in medicine and pharmaceuticals (Gupta & Goyal, 2015).
Charge Transfer Complexes
- Research into the chemical and physical properties of Domperidone's charge transfer complexes with various organic π-acceptors has been conducted. This study aimed to synthesize and characterize these complexes, providing valuable data on Domperidone's interaction with other compounds (Al-Saif et al., 2019).
Wastewater Analysis
- Domperidone has been detected in wastewater from pharmaceutical industries, leading to research on developing methods for its analysis in such environments. This involves using techniques like HPLC-SPE for sensitive and reproducible measurements (Ali et al., 2006).
Nanocrystal Bioavailability
- Studies have focused on fabricating Domperidone nanocrystals to boost oral bioavailability. These nanocrystals show enhanced dissolution rates and bioavailability compared to unprocessed drug substances, indicating potential improvements in drug delivery systems (Ndlovu et al., 2018).
3D Printed Tablets for Drug Delivery
- Fused Deposition Modeling (FDM) 3D printing has been used to prepare intragastric floating sustained release tablets of Domperidone. This novel approach indicates a potential shift in drug delivery methodologies, allowing for more controlled and sustained release of medication (Chai et al., 2017).
Mechanism of Action
Target of Action
Domperidone, the parent compound of Domperidone Impurity E, is a powerful peripheral dopamine receptor antagonist . It primarily targets dopamine receptors, specifically D2 and D3 . These receptors play a crucial role in the regulation of various physiological functions, including motor control, cognition, and behavior.
Mode of Action
Domperidone acts as a prokinetic agent through its regulation on the motility of gastric and small intestinal smooth muscle . It exerts its effects by blocking dopamine receptors in the chemoreceptor trigger zone . This blockade prevents dopamine from binding to the receptors, thereby inhibiting its action.
Biochemical Pathways
The biochemical pathways affected by Domperidone involve the dopamine signaling pathway. By blocking dopamine receptors, Domperidone alters the normal functioning of this pathway, leading to changes in gastric and small intestinal motility. The downstream effects of this action include enhanced esophageal and gastric peristalsis .
Pharmacokinetics
The parent compound, domperidone, is known to be administered orally or rectally . More research would be needed to provide a detailed outline of the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound and their impact on bioavailability.
Result of Action
The molecular and cellular effects of Domperidone’s action include increased gastric and small intestinal motility . This leads to improved gastrointestinal transit, which can help alleviate symptoms of conditions like gastroparesis .
Future Directions
Biochemical Analysis
Biochemical Properties
Domperidone Impurity E, like Domperidone, may interact with dopamine receptors, specifically D2 and D3 . These interactions could influence various biochemical reactions within the body. The specific enzymes, proteins, and other biomolecules it interacts with are not yet identified.
Molecular Mechanism
It is speculated that like Domperidone, it may exert its effects at the molecular level, including potential binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
1-[3-[4-(5-chloro-2-oxo-3H-benzimidazol-1-yl)piperidin-1-yl]propyl]-3-[3-(2-oxo-3H-benzimidazol-1-yl)propyl]benzimidazol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H34ClN7O3/c33-22-11-12-27-25(21-22)35-31(42)40(27)23-13-19-36(20-14-23)15-5-17-38-28-9-3-4-10-29(28)39(32(38)43)18-6-16-37-26-8-2-1-7-24(26)34-30(37)41/h1-4,7-12,21,23H,5-6,13-20H2,(H,34,41)(H,35,42) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGMCTMMMTSTPET-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C3=C(C=C(C=C3)Cl)NC2=O)CCCN4C5=CC=CC=C5N(C4=O)CCCN6C7=CC=CC=C7NC6=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H34ClN7O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
600.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1346602-50-3 | |
Record name | 1-(3-(4-(5-Chloro-2-oxo-3H-benzimidazol-1-yl)piperidin-1-yl)propyl)-3-(3-(2-oxo-3H-benzimidazol-1-yl)propyl)benzimidazol-2-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1346602503 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(3-(4-(5-CHLORO-2-OXO-3H-BENZIMIDAZOL-1-YL)PIPERIDIN-1-YL)PROPYL)-3-(3-(2-OXO-3H-BENZIMIDAZOL-1-YL)PROPYL)BENZIMIDAZOL-2-ONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SU3NPR78Z6 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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